Cas no 26390-16-9 (Phosphorothioic acid,S-(2-amino-2-oxoethyl) O,O-dimethyl ester)

• Product Name: Phosphorothioic acid,S-(2-amino-2-oxoethyl) O,O-dimethyl ester
• CAS No: 26390-16-9
• MF: C₄H₁₀NO₄PS
• MW: 199.165260791779
• CID: 255206
• PubChem ID: 213467
• Update Time: 2025-04-19

Phosphorothioic acid,S-(2-amino-2-oxoethyl) O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-(2-amino-2-oxoethyl) O,O-dimethyl ester
• 2-dimethoxyphosphorylsulfanylacetamide
• 26390-16-9
• DTXSID20180994
• BRN 2254411
• Phosphorothioic acid, S-(2-amino-2-oxoethyl) O,O-dimethyl ester (9CI)
• De-N-methyldimethoxon
• Phosphorothioic acid, S-(2-amino-2-oxoethyl) O,O-dimethyl ester
• Phosphorothioic acid, O,O-dimethyl ester, S-ester with 2-mercaptoacetamide
• O,O-Dimethyl S-(carbamoylmethyl) phosphorothiolate

• Inchi： 1S/C4H10NO4PS/c1-8-10(7,9-2)11-3-4(5)6/h3H2,1-2H3,(H2,5,6)
• InChI Key： BAXBPBNCIQWIFW-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 199.0069
• Monoisotopic Mass: 199.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 318.8°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.493
• PSA: 78.62
• LogP: 1.75550